Cas no 7062-20-6 (5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione)

• Product Name: 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• CAS No: 7062-20-6
• MF: C₁₂H₁₈BrNO
• MW: 272.181422710419
• CID: 1745104
• PubChem ID: 46785394
• Update Time: 2025-07-16

5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione
• 2-(Allylsulfanyl)-5-(4-bromophenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-4,6(3H,7H)-dione
• pyrimido[4,5-b]quinoline-4,6(3H,7H)-dione, 5-(4-bromophenyl)-5,8,9,10-tetrahydro-2-(2-propen-1-ylthio)-
• [(5-Bromo-2-methoxyphenyl)methyl]diethylamine
• AKOS006039984
• CS-0194848
• N-[(5-bromo-2-methoxyphenyl)methyl]-N-ethylethanamine
• N-(5-Bromo-2-methoxybenzyl)-N-ethylethanamine
• 7062-20-6

• MDL： MFCD14645213
• Inchi： 1S/C12H18BrNO/c1-4-14(5-2)9-10-8-11(13)6-7-12(10)15-3/h6-8H,4-5,9H2,1-3H3
• InChI Key： SREGVCUXAPQBQP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CN(CC)CC)OC

Computed Properties

• Exact Mass: 443.03044
• Monoisotopic Mass: 271.057
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.5A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.61
• Boiling Point: 598°C at 760 mmHg
• Flash Point: 315.5°C
• Refractive Index: 1.736
• PSA: 70.56
• LogP: 4.92530

Additional information on 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione

Introduction to 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione and Its Significance in Modern Chemical Research

5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione (CAS No. 7062-20-6) represents a fascinating compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic molecule combines elements of quinoline and pyrimidine scaffolds, which are well-documented for their biological activity and potential therapeutic applications. The structural complexity of this compound not only makes it a subject of academic interest but also positions it as a promising candidate for further exploration in drug discovery.

The presence of a 4-bromophenyl substituent in the molecular structure is particularly noteworthy. Bromine atoms are frequently employed in medicinal chemistry due to their ability to enhance binding affinity and metabolic stability. In this context, the 4-bromophenyl moiety likely contributes to the compound's interactions with biological targets by improving its pharmacokinetic properties. This feature aligns with current trends in drug design, where modularity and functional group optimization are key strategies for improving efficacy.

Furthermore, the 2-prop-2-enylsulfanyl group introduces a sulfide linkage that can participate in various biochemical interactions. Sulfur-containing compounds are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this group into the hexahydropyrimido[4,5-b]quinoline-4,6-dione core suggests that this compound may exhibit multiple modes of action, making it a versatile tool for investigating novel therapeutic pathways.

The hexahydropyrimido[4,5-b]quinoline-4,6-dione scaffold itself is a derivative of the broader quinolone family, which has been extensively studied for its pharmacological properties. Quinolone derivatives are renowned for their broad-spectrum antimicrobial activity and have been successfully used in treating various infections. The modification of this scaffold with additional heterocyclic components enhances its potential as a pharmacophore. Specifically, the fused pyrimidine ring can interact with enzymes or receptors in unique ways compared to simpler quinolone structures.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions. The structural features of 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione can be modeled to identify potential binding sites on biological targets such as kinases or transcription factors. Such simulations have become indispensable tools in modern drug discovery pipelines. By leveraging these computational methods alongside experimental validation (e.g., through high-throughput screening), researchers can accelerate the development of novel therapeutics.

In addition to its structural complexity, 7062-20-6 exhibits interesting physicochemical properties that make it suitable for further development. The presence of both aromatic and aliphatic components contributes to its solubility profile and lipophilicity—a critical parameter for drug absorption and distribution. Optimizing these properties is essential for achieving desired pharmacokinetic behavior. Current research focuses on balancing lipophilicity with solubility to enhance oral bioavailability while minimizing off-target effects.

The synthesis of this compound involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. Modern synthetic methodologies often employ transition metal catalysis or asymmetric reactions to achieve high yields and enantioselectivity where necessary. The synthesis route for 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1,5,7,8,9,10-hexahydropyrimido[4,5-b]quinoline-4,6-dione would likely involve cyclization reactions followed by functional group interconversions—a testament to the expertise required in medicinal chemistry.

From a biological perspective, 7062-20-6 holds promise as an intermediate or lead compound in therapeutic research. Its unique structural motifs suggest potential activity against diseases caused by aberrant protein-protein interactions or enzyme dysfunction. For instance, 5-(4-bromophenyl)-2-prop-2-enylsulfanyl-1-hexahydropyrimido[...]-dione could be explored as an inhibitor of specific kinases implicated in cancer progression or inflammatory responses.

The quinoline-pyrimidine hybrid scaffold has been less explored compared to other heterocyclic combinations; thus, 7062-20-6 represents an opportunity to discover novel chemical entities with unmet therapeutic needs. Preclinical studies would be necessary to validate any biological activity observed computationally or through initial assays; however, such investigations underscore the importance of investing in exploratory research despite uncertainties about commercial success.

As our understanding of disease mechanisms advances, so too does our capacity to design targeted treatments based on rational drug design principles, including those embodied by compounds like 7062-20-6 . The integration of artificial intelligence (AI) into drug discovery workflows promises even greater efficiency by predicting molecular properties before experimental testing—a trend that aligns well with the complexity presented by this molecule.

In conclusion, 7062-20-6 / 5-(4-bromophenyl)-propenylsulfanyl-hexahydro-pyr-imidino-[...]-dione exemplifies how structural innovation drives pharmaceutical progress, offering both challenges and opportunities for researchers worldwide. Its synthesis reflects decades-long progress in organic chemistry while hinting at future directions where interdisciplinary collaboration will continue shaping tomorrow's medicines.